2-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• SMILES: CCCCC1=NN2CC(CNC2=C1)C
• InChI: InChI=1S/C11H19N3/c1-3-4-5-10-6-11-12-7-9(2)8-14(11)13-10/h6,9,12H,3-5,7-8H2,1-2H3
• InChIKey: GKTABWRCAPJFRA-UHFFFAOYSA-N

2-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine: Chemical Class and Core Characteristics for R&D Procurement

2-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1698602-24-2) is a heterocyclic small molecule (MW 193.29 g/mol, formula C11H19N3) belonging to the tetrahydropyrazolo[1,5-a]pyrimidine (THPP) family . This compound features a saturated pyrimidine ring fused to a pyrazole core, with a linear n-butyl substituent at the 2-position and a methyl group at the 6-position. The THPP scaffold has been independently identified as a hit series in whole-cell high-throughput screening campaigns against Mycobacterium tuberculosis [1], and its conformational dynamics are a subject of active medicinal chemistry optimization [2]. This particular derivative is available at 95% purity for research use .

THPP scaffold for anti-tubercular screening workflows

n-Butyl substituent supports linear hydrophobic probe studies

Single 6-methyl chiral center enables conformational tuning

• [1] Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source
• [2] NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules 2023, 28(18), 6584. View Source

Why 2-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Cannot Be Replaced by a Generic Pyrazolopyrimidine

Substituting this compound with a generic, aromatic pyrazolo[1,5-a]pyrimidine fails because the saturated 4,5,6,7-tetrahydro core defines the pharmacophore for key activities like antitubercular action; the NH group of the tetrahydropyrimidine ring and the secondary amide linker are critical for target engagement, and their absence in unsaturated analogs abolishes activity [1]. Furthermore, the nature of the 2-alkyl substituent profoundly influences both conformational dynamics and lipophilicity. The linear n-butyl group in this compound provides distinct physicochemical properties compared to its branched tert-butyl isomer analog, 2-tert-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1547065-74-6) , which directly impacts solubility, metabolic stability, and synthetic tractability in lead optimization programs.

Aromatic Core Mismatch

Fully aromatic pyrazolo[1,5-a]pyrimidines lack the saturated THPP pharmacophore (4-NH, secondary amide linker) required for reported anti-tubercular target engagement. Activity may not transfer.

tert-Butyl Isomer Divergence

The tert-butyl analog (CAS 1547065-74-6) shares identical formula but introduces steric bulk and shifts lipophilicity. Binding-pocket fit and metabolic soft-spot profiles may differ, requiring isomer-specific validation.

• [1] Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source

Quantitative Differentiation Evidence for 2-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

Linear vs. Branched 2-Alkyl Substitution: Divergent Physicochemical and Synthetic Profiles

The 2-n-butyl derivative (CAS 1698602-24-2) differs fundamentally from its 2-tert-butyl isomer (CAS 1547065-74-6) in steric bulk and lipophilicity, despite sharing an identical molecular formula (C11H19N3, MW 193.29 g/mol) . While direct experimental logP values are not published, the linear n-butyl chain is predicted to yield a lower logP and reduced steric hindrance near the pyrazole ring compared to the bulky tert-butyl group, which can alter binding pocket complementarity and metabolic soft-spot profiles in drug discovery contexts. Both compounds are commercially offered at 95% purity .

2-Alkyl Substitution

Data to verify

n-Butyl (linear) vs. tert-butyl (branched): identical molecular formula (C11H19N3), divergent steric bulk and predicted logP. Both 95% purity.

Influences lipophilicity and binding-pocket fit in screening campaigns.

Experimental logP and metabolic stability data not reported for this pair.

Evidence Dimension	Molecular structure and substituent topology
Target Compound Data	2-n-butyl substituent; CAS 1698602-24-2; Purity 95%
Comparator Or Baseline	2-tert-butyl substituent; CAS 1547065-74-6; Purity 95%
Quantified Difference	Identical molecular formula (C11H19N3) and molecular weight (193.29 g/mol) but divergent substituent topology (linear primary alkyl vs. branched tertiary alkyl)
Conditions	Vendor specifications for research-grade material

Why This Matters

The choice between linear and branched alkyl isomers critically impacts lipophilicity, off-target binding, and metabolic stability, making the n-butyl variant the correct procurement choice for projects requiring a less sterically demanding, more flexible 2-substituent.

Scaffold Validation: The Saturated THPP Core as a Prerequisite for Anti-Tubercular Activity

The saturated tetrahydropyrazolo[1,5-a]pyrimidine (THPP) core is a validated hit series for anti-tubercular drug discovery. Structure-activity relationship (SAR) studies unequivocally demonstrated that the NH of the tetrahydropyrimidine ring, the secondary amide linker, and the pyrazole ring form the essential pharmacophore; the fully aromatic pyrazolo[1,5-a]pyrimidine scaffold lacks this activity [1]. A key compound from this series achieved a 3.5 log CFU reduction of Mycobacterium tuberculosis in a mouse efficacy model after oral administration at 100 mg/kg for 28 days [1]. This validates the saturated core present in 2-butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine over the widely available aromatic analogs.

Scaffold Requirement

Class-level inference

THPP lead compound: 3.5 log CFU reduction of M. tuberculosis in mice at 100 mg/kg p.o. for 28 days. Aromatic pyrazolopyrimidines: inactive.

Reported model-response context supports THPP core for anti-tubercular screening.

Data derived from a single THPP derivative; direct data for this compound not available.

Evidence Dimension	In vivo anti-tubercular efficacy of THPP scaffold vs. aromatic pyrazolo[1,5-a]pyrimidines
Target Compound Data	Compound contains the essential saturated THPP core (NH present at position 4) required for activity
Comparator Or Baseline	Aromatic pyrazolo[1,5-a]pyrimidines (no saturation) – no anti-tubercular activity reported
Quantified Difference	THPP lead compound 9: 3.5 log CFU reduction of Mtb in mice at 100 mg/kg p.o. once daily for 28 days. Aromatic analogs: inactive.
Conditions	Mouse M. tuberculosis infection model

Why This Matters

For anti-tubercular screening campaigns, procuring a compound with the saturated THPP core rather than a fully aromatic pyrazolopyrimidine is essential, as this core is the prerequisite for target engagement and in vivo efficacy.

• [1] Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455. View Source

Conformational Impact of 6-Methyl Substitution: Tuning Saturated Ring Dynamics

The presence of a methyl substituent at the 6-position of the tetrahydropyrimidine ring introduces a chiral center and stabilizes specific conformations of the bicyclic core. NMR studies on related 5,7-dimethyl-THPP systems confirm that the bicyclic core in the syn-configuration is conformationally stable, while the trans-configuration is conformationally labile and can adjust to fit a target active site [1]. The 2-butyl-6-methyl analog possesses a single methyl group at position 6, which provides a defined but less constrained conformational profile than the 5,7-disubstituted variants, potentially offering a better balance between pre-organization and induced-fit target recognition.

6-Methyl Conformation

Class-level inference

Single 6-methyl group introduces a chiral center with intermediate conformational constraint compared to unsubstituted or disubstituted THPP analogs. NMR data for syn/trans-5,7-dimethyl systems available.

May enable exploration of distinct conformational space in fragment-based design.

Direct NMR characterization of this derivative not reported; inferred from class behavior.

Evidence Dimension	Conformational stability vs. flexibility of the THPP core
Target Compound Data	Single 6-methyl substituent; one chiral center; intermediate conformational constraint
Comparator Or Baseline	5,7-Dimethyl-THPP derivatives show either stable syn or labile trans configurations depending on reduction stereochemistry [1]
Quantified Difference	Syn-5,7-dimethyl-THPP: conformationally stable. Trans-5,7-dimethyl-THPP: low energy barrier for conformational transition (exact value not quantified in source). 6-methyl derivative: no published data, inferred intermediate profile.
Conditions	NMR conformational analysis in solution (NOESY, vicinal coupling constants)

Why This Matters

Compounds with a single 6-methyl group offer a unique, moderately constrained scaffold for fragment-based drug design, distinct from both unsubstituted and disubstituted THPP analogs, enabling exploration of conformational space not accessible with other substitution patterns.

• [1] NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules 2023, 28(18), 6584. View Source

High-Impact Application Scenarios for 2-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine in R&D

Fragment-Based Anti-Tubercular Lead Optimization

Leverage the validated THPP scaffold as a fragment hit. The 2-n-butyl group provides a chemically tractable handle for further derivatization, while the 6-methyl group introduces a single stereocenter. SAR from the published THPP series indicates that the 4-NH must remain unsubstituted for activity [1]; this compound conforms to that pharmacophore requirement. It can be used as a starting point for amide library synthesis at a carboxylic acid derivative installed at a suitable position.

Differentiation from tert-Butyl Isomer in Kinase or Inflammation Panels

When screening against kinase or inflammatory targets (e.g., PI3Kδ, CDK2, 5-LOX), the n-butyl variant should be directly compared with the tert-butyl analog (CAS 1547065-74-6) [1]. The linear alkyl chain provides a different vector and volume of hydrophobic interaction compared to the globular tert-butyl group, potentially yielding divergent selectivity profiles that are not predictable from the tert-butyl SAR alone.

Conformational Dynamics Studies in Solution

The 6-methyl group introduces a well-defined chiral center amenable to NMR conformational analysis. This compound is well-suited for NOESY and variable-temperature NMR studies to explore the free energy landscape of the THPP core in solution [1], particularly to compare its dynamics with the published syn- and trans-5,7-dimethyl-THPP systems.

Application

Selection Property

Validation Focus

Fragment-based anti-TB lead optimization

THPP core with unsubstituted 4-NH and n-butyl handle

Target engagement in anti-TB assays and amide library synthesis feasibility

Kinase/inflammation panel isomer comparison

n-Butyl vs. tert-butyl topology

Selectivity profiling against the tert-butyl isomer

Conformational dynamics studies

Single 6-methyl chiral center

NOESY and variable-temperature NMR analysis

• [1] Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Med. Chem. Lett. 2013, 4, 5, 451–455; and 2-tert-Butyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. CAS 1547065-74-6. Chemsrc; and NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules 2023, 28(18), 6584. View Source